N-({2-[(5-ethyl-3-thienyl)carbonyl]hydrazino}carbonothioyl)benzamide

• IUPAC Name: N-[[(5-ethylthiophene-3-carbonyl)amino]carbamothioyl]benzamide
• InChI: InChI=1S/C15H15N3O2S2/c1-2-12-8-11(9-22-12)14(20)17-18-15(21)16-13(19)10-6-4-3-5-7-10/h3-9H,2H2,1H3,(H,17,20)(H2,16,18,19,21)
• InChI Key: KCTMYOFFMUACOO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C(=O)NNC(=S)NC(=O)C2=CC=CC=C2
• Molecular Formula: C15H15N3O2S2
• Molecular Weight: 333.4 g/mol

Description

N-({2-[(5-ethyl-3-thienyl)carbonyl]hydrazino}carbonothioyl)benzamide, also known as ETC-1002, is a novel small molecule drug that has been developed for the treatment of cardiovascular diseases. It has been shown to have lipid-lowering effects and is being investigated for its potential to reduce the risk of cardiovascular events.

Mechanism of Action

N-({2-[(5-ethyl-3-thienyl)carbonyl]hydrazino}carbonothioyl)benzamide works by activating AMP-activated protein kinase (AMPK), which is a key regulator of lipid and glucose metabolism. This leads to increased fatty acid oxidation and decreased fatty acid synthesis, resulting in a reduction in LDL cholesterol and triglycerides. Additionally, N-({2-[(5-ethyl-3-thienyl)carbonyl]hydrazino}carbonothioyl)benzamide has been shown to inhibit acetyl-CoA carboxylase (ACC), which is involved in the synthesis of fatty acids.
Biochemical and Physiological Effects
N-({2-[(5-ethyl-3-thienyl)carbonyl]hydrazino}carbonothioyl)benzamide has been shown to have several biochemical and physiological effects. In addition to its lipid-lowering effects, it has been shown to reduce inflammation and improve endothelial function. It has also been shown to improve insulin sensitivity and glucose metabolism, which are important factors in the development of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of N-({2-[(5-ethyl-3-thienyl)carbonyl]hydrazino}carbonothioyl)benzamide is its specificity for AMPK and ACC, which makes it a promising drug for the treatment of cardiovascular diseases. However, one of the limitations is its relatively short half-life, which may require multiple doses per day.

Future Directions

There are several future directions for the development of N-({2-[(5-ethyl-3-thienyl)carbonyl]hydrazino}carbonothioyl)benzamide. One area of research is the investigation of its potential to reduce the risk of cardiovascular events, such as heart attack and stroke. Additionally, there is ongoing research into its potential to treat other metabolic disorders, such as type 2 diabetes and non-alcoholic fatty liver disease.
Conclusion
N-({2-[(5-ethyl-3-thienyl)carbonyl]hydrazino}carbonothioyl)benzamide is a promising small molecule drug that has been developed for the treatment of cardiovascular diseases. It has been extensively studied for its lipid-lowering effects and has shown potential for reducing the risk of cardiovascular events. Ongoing research is needed to fully understand its potential for treating other metabolic disorders and to optimize its clinical use.

Scientific Research Applications

N-({2-[(5-ethyl-3-thienyl)carbonyl]hydrazino}carbonothioyl)benzamide has been extensively studied in preclinical and clinical trials for its lipid-lowering effects. It has been shown to reduce LDL cholesterol and triglycerides, while increasing HDL cholesterol levels. In addition, it has been investigated for its potential to reduce inflammation and improve endothelial function, which are important factors in the development of cardiovascular disease.